Cas no 2171794-65-1 (9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171794-65-1
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 6200118
• PubChem ID: 165865403
• Update Time: 2025-05-19

9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• 2171794-65-1
• EN300-1643700
• 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C14H23N3O/c1-13(2,3)17-11(5-8-16-17)12-14(6-4-7-14)18-10-9-15-12/h5,8,12,15H,4,6-7,9-10H2,1-3H3
• InChI Key： NUDKVVIEQQAJDW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC=NN2C(C)(C)C)C21CCC2

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane

Introduction to Compound with CAS No. 2171794-65-1 and Product Name: 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane

The compound with the CAS number 2171794-65-1 and the product name 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic spirocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both pyrazole and azaspiro moieties in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, the development of novel spirocyclic compounds has seen remarkable progress, particularly in the context of drug discovery and development. Spirocyclic structures are known for their rigid framework, which can be advantageous in optimizing pharmacokinetic properties such as solubility, metabolic stability, and oral bioavailability. The specific substitution pattern in 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane introduces a tert-butyl group at the 1-position of the pyrazole ring, which can influence both the electronic properties and steric environment of the molecule. This modification is particularly noteworthy as it may enhance the compound's interaction with biological targets by introducing a bulkier group that can improve binding specificity.

The pyrazole moiety is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities including antiviral, anti-inflammatory, and anticancer properties. Pyrazole derivatives have been extensively explored due to their ability to modulate various enzymatic and receptor pathways. The incorporation of a pyrazole ring into the spirocyclic framework of 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane not only enhances its structural complexity but also opens up possibilities for diverse biological functions. The tert-butyl group at the 5-position of the pyrazole ring may further fine-tune the pharmacological profile by influencing electron distribution and steric hindrance.

The spirocyclic structure itself is another critical feature that contributes to the compound's potential therapeutic applications. Spirocycles are known for their conformational rigidity, which can be advantageous in designing molecules that fit snugly into biological binding pockets. The spiro connection between the oxacyclohexane and azacyclohexane rings in 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-8-azaspiro3.5nonane creates a stable three-dimensional framework that may enhance binding affinity and reduce susceptibility to metabolic degradation. This structural motif has been increasingly recognized for its potential in developing drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to exhibit dual functionality or modulate multiple targets simultaneously. The presence of both oxygen and nitrogen atoms in the spirocyclic system of 9-(1-tert-butyl-1H-pyrazol-5-yll)-5-oxa8 azaspiro35nonane suggests that it may interact with various biological targets through hydrogen bonding or other non-covalent interactions. This versatility makes it a promising candidate for further investigation in medicinal chemistry.

In addition to its structural features, the compound's potential biological activity has been a subject of interest among researchers. While specific biological assays have not been conducted on this compound yet, its structural similarity to known bioactive molecules suggests that it may possess similar or even enhanced pharmacological properties. The combination of a pyrazole moiety and a spirocyclic core is often associated with activities such as enzyme inhibition or receptor binding, which are critical for developing new therapeutic agents.

The synthesis of 9-(1 tert butyl 1H pyrazol 5 yl) 5 oxaoxa8 azaspiro35nonane presents an interesting challenge due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of modern techniques such as transition metal-catalyzed reactions or organometallic chemistry has enabled chemists to access novel scaffolds that were previously difficult to synthesize. These advancements have not only facilitated the preparation of complex molecules like 9-(1 tert butyl 1H pyrazol 5 yl) 5 oxaoxa8 azaspiro35nonane but also provided new opportunities for exploring their biological potential.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further research is needed to elucidate its mechanism of action and evaluate its efficacy in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full therapeutic potential of this molecule. As our understanding of molecular interactions continues to grow, compounds like 9-(1 tert butyl 1H pyrazol 5 yl) 5 oxaoxa8 azaspiro35nonane are likely to play an important role in the development of next-generation pharmaceuticals.